4-(Methylamino)-1-(pyridin-4-yl)piperidin-2-one

• Molecular Formula: C11H15N3O
• Molecular Weight: 205.26 g/mol
• IUPAC Name: 4-(methylamino)-1-pyridin-4-ylpiperidin-2-one
• InChI: InChI=1S/C11H15N3O/c1-12-9-4-7-14(11(15)8-9)10-2-5-13-6-3-10/h2-3,5-6,9,12H,4,7-8H2,1H3
• InChI Key: CWUFNQRQFKQOOF-UHFFFAOYSA-N
• Canonical SMILES: CNC1CCN(C(=O)C1)C2=CC=NC=C2

Description

4-(Methylamino)-1-(pyridin-4-yl)piperidin-2-one is a useful research compound. Its molecular formula is C11H15N3O and its molecular weight is 205.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Benzyl methyl(2-oxo-1-(pyridin-4-yl)piperidin-4-yl)carbamate (300 mg, 0.885 mmol, 1.0 eq.) was dissolved in MeOH and degassed with N2. Pd(OH)2 (240 mg) was then added and hydrogenation was carried out for 4 hours. After monitoring by TLC, the reaction mixture was filtered over Celite, the filtrate was concentrated under reduced pressure and the crude product was purified by column chromatography (Alox, 3% MeOH in DCM). Yield: 77% (140 mg, 0.683 mmol)